Cas no 80305-88-0 (Ethyl 4-(5-bromopentyl)benzoate)

• Product Name: Ethyl 4-(5-bromopentyl)benzoate
• CAS No: 80305-88-0
• MF: C₁₄H₁₉BrO₂
• MW: 299.203463792801
• CID: 2802664
• PubChem ID: 12748304
• Update Time: 2025-04-21

Ethyl 4-(5-bromopentyl)benzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID00508819
• 80305-88-0
• ETHYL 4-(5-BROMOPENTYL)BENZOATE
• Ethyl 4-(5-bromopentyl)benzoate

• Inchi： 1S/C14H19BrO2/c1-2-17-14(16)13-9-7-12(8-10-13)6-4-3-5-11-15/h7-10H,2-6,11H2,1H3
• InChI Key： PKLNRZMONCSSHW-UHFFFAOYSA-N
• SMILES： BrCCCCCC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 298.05684Da
• Monoisotopic Mass: 298.05684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų